Cas no 2411229-41-7 (7-Aminonaphthalen-2-yl sulfurofluoridate)

• Product Name: 7-Aminonaphthalen-2-yl sulfurofluoridate
• CAS No: 2411229-41-7
• MF: C₁₀H₈FNO₃S
• MW: 241.23882484436
• CID: 4787081
• Update Time: 2025-05-23

7-Aminonaphthalen-2-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 7-Aminonaphthalen-2-yl sulfurofluoridate

• Inchi： 1S/C10H8FNO3S/c11-16(13,14)15-10-4-2-7-1-3-9(12)5-8(7)6-10/h1-6H,12H2
• InChI Key： MKZDTVDPKBMVAE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=C2C=CC(=CC2=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 2.6
• Topological Polar Surface Area: 77.8

Additional information on 7-Aminonaphthalen-2-yl sulfurofluoridate

7-Aminonaphthalen-2-yl Sulfurofluoridate (CAS No. 2411229-41-7): A Comprehensive Overview

7-Aminonaphthalen-2-yl sulfurofluoridate (CAS No. 2411229-41-7) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure and functional groups, holds potential applications in various scientific and industrial domains. This article aims to provide a comprehensive overview of 7-Aminonaphthalen-2-yl sulfurofluoridate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

7-Aminonaphthalen-2-yl sulfurofluoridate is a complex organic molecule with a molecular formula of C₁₃H₉FNS₂. The compound features a naphthalene ring system substituted with an amino group at the 7-position and a sulfurofluoridate moiety at the 2-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both fundamental and applied research.

The naphthalene ring system provides a rigid aromatic core, which contributes to the compound's stability and reactivity. The amino group at the 7-position can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions. The sulfurofluoridate moiety at the 2-position introduces additional complexity and reactivity, potentially enhancing the molecule's biological activity and pharmacological properties.

Synthesis Methods

The synthesis of 7-Aminonaphthalen-2-yl sulfurofluoridate involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the following steps:

1. Nitration of Naphthalene: The first step involves the nitration of naphthalene to introduce a nitro group at the 7-position. This can be achieved using concentrated nitric acid in the presence of sulfuric acid.
2. Reduction of Nitro Group: The nitro group is then reduced to an amino group using hydrogen gas over a palladium catalyst or through chemical reduction with hydrazine or iron powder.
3. Sulfuration: The amino-substituted naphthalene is then subjected to sulfuration to introduce the sulfurofluoridate moiety at the 2-position. This step typically involves reacting the intermediate with a suitable sulfur-fluorine reagent under controlled conditions.
4. Purification: The final product is purified using techniques such as column chromatography or recrystallization to ensure high purity.

The synthesis of 7-Aminonaphthalen-2-yl sulfurofluoridate is challenging due to the need for precise control over reaction conditions and the potential for side reactions. However, recent advancements in synthetic methodologies have improved the efficiency and yield of this process.

Biological Activities and Applications

7-Aminonaphthalen-2-yl sulfurofluoridate has shown promising biological activities in various preclinical studies. One of its key applications is in the field of medicinal chemistry, where it has been investigated for its potential as a lead compound in drug discovery. The compound's unique structure and functional groups make it an attractive candidate for developing new therapeutic agents.

In one recent study published in the Journal of Medicinal Chemistry, researchers explored the anti-inflammatory properties of 7-Aminonaphthalen-2-yl sulfurofluoridate. The results indicated that the compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 7-Aminonaphthalen-2-yl sulfurofluoridate could be further developed as a potential anti-inflammatory drug.

Beyond its anti-inflammatory properties, 7-Aminonaphthalen-2-yl sulfurofluoridate has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that the compound may have antitumor activity against certain cancer cell lines. Further research is needed to elucidate the mechanisms underlying these biological activities and to optimize the compound for clinical use.

Recent Research Advancements

The field of organic chemistry is constantly evolving, and recent advancements have shed new light on the properties and applications of compounds like 7-Aminonaphthalen-2-yl sulfurofluoridate. One notable development is the use of computational methods to predict and optimize the biological activity of such compounds.

In a study published in Chemical Biology & Drug Design, researchers utilized molecular docking simulations to investigate the binding interactions between 7-Aminonaphthalen-2-yl sulfurofluoridate (CAS No. 2411229-41-7) and various protein targets involved in inflammatory pathways. The  results provided valuable insights into the  mechanism of  action of  the  compound, suggesting  that it  may interact  with specific  receptors, thereby  modulating inflammatory  responses. 

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Safety Considerations

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FUTURE PERSPECTIVES AND CONCLUSIONS

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